![molecular formula C16H16BrNO2 B4614201 2-(2-bromophenoxy)-N-(2-methylphenyl)propanamide](/img/structure/B4614201.png)
2-(2-bromophenoxy)-N-(2-methylphenyl)propanamide
Overview
Description
2-(2-bromophenoxy)-N-(2-methylphenyl)propanamide is a useful research compound. Its molecular formula is C16H16BrNO2 and its molecular weight is 334.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.03644 g/mol and the complexity rating of the compound is 324. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Reactions
- Palladium-catalyzed Arylation : A unique method involving palladium-catalyzed reactions of hydroxypropiophenones with aryl bromides leads to multiple arylations through C-C and C-H bond cleavages, producing compounds with potential for further functionalization (Wakui et al., 2004).
- Electrophilic Cyanation : The synthesis of various benzonitriles from aryl bromides, including those related to "2-(2-bromophenoxy)-N-(2-methylphenyl)propanamide," through electrophilic cyanation, showcasing a method for creating complex nitrile compounds from simpler bromide precursors (Anbarasan et al., 2011).
Applications in Biological Studies
- Carbonic Anhydrase Inhibition : Novel bromophenols, including derivatives synthesized from related bromide compounds, show inhibitory effects on human carbonic anhydrase, suggesting potential applications in treating disorders like glaucoma and epilepsy (Balaydın et al., 2012).
- Anticholinergic Activities : Some bromophenol derivatives have been studied for their anticholinergic activities, indicating their potential use in designing inhibitors for enzymes involved in neurological disorders (Bayrak et al., 2019).
Environmental and Photophysical Research
- Oxidation and Environmental Concerns : Studies on the oxidation of bromophenols and the formation of brominated polymeric products during water treatment highlight the environmental impact and concerns related to the use of bromide-containing compounds (Jiang et al., 2014).
- Fluorescent ATRP Initiators : The synthesis of new coumarin-based fluorescent ATRP (Atom Transfer Radical Polymerization) initiators from bromide compounds, showcasing applications in polymer chemistry and materials science (Kulai & Mallet-Ladeira, 2016).
Properties
IUPAC Name |
2-(2-bromophenoxy)-N-(2-methylphenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrNO2/c1-11-7-3-5-9-14(11)18-16(19)12(2)20-15-10-6-4-8-13(15)17/h3-10,12H,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQOBFWBRTWQUPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C(C)OC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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